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A comprehensive in-vitro comparison between the cephalosporin antibiotics R-95867,

cefpodoxime, and cefditoren cannot be provided at this time. Extensive searches for the

compound "R-95867" in scientific literature and chemical databases have not yielded any

information on a substance with antimicrobial properties. The identifier "R-95867" does not

appear to be a recognized designation for a pharmaceutical or investigational drug.

Interestingly, the code "95867" corresponds to a Current Procedural Terminology (CPT) code

used in healthcare for "Needle electromyography; cranial nerve supplied muscle(s), unilateral."

This is a diagnostic medical procedure and is unrelated to antibiotic drug development.

Therefore, this guide will focus on the available in-vitro activity data for cefpodoxime and

cefditoren, two established third-generation oral cephalosporins.

Comparative In-Vitro Activity
Cefpodoxime and cefditoren both exhibit a broad spectrum of activity against common

respiratory and urinary tract pathogens. Their in-vitro efficacy is typically evaluated by

determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of

an antibiotic that prevents visible growth of a bacterium. The MIC90, the concentration required

to inhibit the growth of 90% of isolates, is a key metric for comparison.

While direct comparative studies are limited, data from various sources allow for an indirect

assessment of their activity against key pathogens.
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Bacterial Species Cefpodoxime MIC90 (mg/L) Cefditoren MIC90 (mg/L)

Streptococcus pneumoniae

(Penicillin-susceptible)
≤0.5[1] ≤0.06

Streptococcus pneumoniae

(Penicillin-intermediate)
- 0.25 - 0.5

Streptococcus pneumoniae

(Penicillin-resistant)
Reduced activity 0.5 - 1

Haemophilus influenzae ≤0.5[1] ≤0.03

Moraxella catarrhalis ≤0.5[1] -

Staphylococcus aureus

(Methicillin-susceptible)
4[1] -

Escherichia coli ≤1[1] -

Klebsiella pneumoniae - 0.97

Streptococcus pyogenes - ≤0.06

Note: A direct, side-by-side study providing MIC90 values for all listed organisms for both drugs

was not available in the search results. The data is compiled from multiple studies. A '-'

indicates that specific data was not found in the provided search results.

Experimental Protocols
The determination of in-vitro activity of these cephalosporins typically follows standardized

methods, primarily agar dilution or broth microdilution, as outlined by clinical laboratory

standards bodies.

Agar Dilution Method:

The agar dilution method is a standard procedure for determining the MIC of an antimicrobial

agent.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.aapc.com/codes/cpt-codes/95867
https://www.aapc.com/codes/cpt-codes/95867
https://www.aapc.com/codes/cpt-codes/95867
https://www.aapc.com/codes/cpt-codes/95867
https://www.aapc.com/codes/cpt-codes/95867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Inoculation

Incubation

Reading Results

Prepare standardized bacterial suspension

Inoculate agar plates with bacterial suspension

Prepare stock solutions of antibiotics

Prepare agar plates with serial dilutions of antibiotics

Incubate plates under controlled conditions

Determine MIC as the lowest concentration with no visible growth

Click to download full resolution via product page

Caption: Workflow of the Agar Dilution Method for MIC Determination.

Mechanism of Action
Both cefpodoxime and cefditoren, like other β-lactam antibiotics, exert their bactericidal effect

by inhibiting the synthesis of the bacterial cell wall. They achieve this by binding to and

inactivating penicillin-binding proteins (PBPs), which are enzymes essential for the final steps

of peptidoglycan synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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